Cas no 2319632-52-3 (2-(1-methyl-1H-indol-3-yl)-1-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octan-8-ylethan-1-one)

• Product Name: 2-(1-methyl-1H-indol-3-yl)-1-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octan-8-ylethan-1-one
• CAS No: 2319632-52-3
• MF: C₂₁H₂₄N₄O
• MW: 348.441464424133
• CID: 5339375
• Update Time: 2025-07-10

2-(1-methyl-1H-indol-3-yl)-1-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octan-8-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-((1R,5S)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl)-2-(1-methyl-1H-indol-3-yl)ethan-1-one
• 2-(1-methylindol-3-yl)-1-(3-pyrazol-1-yl-8-azabicyclo[3.2.1]octan-8-yl)ethanone
• 2-(1-methyl-1H-indol-3-yl)-1-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octan-8-ylethan-1-one

• Inchi： 1S/C21H24N4O/c1-23-14-15(19-5-2-3-6-20(19)23)11-21(26)25-16-7-8-17(25)13-18(12-16)24-10-4-9-22-24/h2-6,9-10,14,16-18H,7-8,11-13H2,1H3
• InChI Key： MXXRPMUVAFYXLF-UHFFFAOYSA-N
• SMILES： O=C(CC1=CN(C)C2C=CC=CC1=2)N1C2CC(CC1CC2)N1C=CC=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 526
• XLogP3: 2.5
• Topological Polar Surface Area: 43.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 2-(1-methyl-1H-indol-3-yl)-1-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octan-8-ylethan-1-one

Introduction to 2-(1-methyl-1H-indol-3-yl)-1-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl)ethan-1-one (CAS No. 2319632-52-3)

2-(1-methyl-1H-indol-3-yl)-1-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl)ethan-1-one, with the CAS number 2319632-52-3, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is characterized by its unique structural features, including a bicyclic azabicyclo ring system, an indole moiety, and a pyrazole group. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 2-(1-methyl-1H-indol-3-yl)-1-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl)ethan-1-one is particularly noteworthy due to its intricate arrangement of functional groups. The indole moiety, a common feature in many biologically active compounds, is known for its involvement in various physiological processes, including neurotransmission and cell signaling. The pyrazole group, on the other hand, is often associated with anti-inflammatory and analgesic properties. The combination of these functionalities within a single molecule suggests a multifaceted biological profile.

Recent studies have explored the potential of 2-(1-methyl-1H-indol-3-yl)-1-3-(1H-pyrazol-1-y l)-8-azabicyclo[3.2.1]octan -8 - yl)ethan - 1 - one in various therapeutic areas. One notable area of research is its potential as an antidepressant agent. Preclinical studies have shown that this compound exhibits significant antidepressant-like effects in animal models, possibly through modulation of serotonin and dopamine pathways. These findings are particularly relevant given the growing need for new and effective treatments for mood disorders.

In addition to its antidepressant properties, 2-(1-methyl - 1 H - indol - 3 - yl) - 1 - 3 - ( 1 H - pyrazol - 1 - yl) - 8 - azabicyclo [ 3 . 2 . 1 ] octan - 8 - yl ) ethan - 1 - one has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential use in treating inflammatory conditions like arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-( 1 methyl - 1 H - indol - 3 yl ) - 1 - 3 ( 1 H pyrazol - 1 yl ) - 8 azabicyclo [ 3 . 2 . 1 ] octan - 8 yl ) ethan - 1 one have also been studied to assess its suitability for clinical development. Initial findings indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for ensuring that it can be effectively delivered to target tissues and maintain therapeutic concentrations over time.

Safety and toxicity profiles are critical considerations in the development of any new drug candidate. Preliminary toxicological studies on 2-( 1 methyl - 1 H indol - 3 yl ) - 1 ( 3 ( 4 fluorophenyl ) pyrrolidin - 4 yl ) ethanone have shown that it exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further comprehensive safety assessments will be necessary before it can advance to clinical trials.

The synthesis of 2-( 4 fluorophenyl ) pyrrolidinone has been optimized through various synthetic routes to improve yield and purity. One commonly used method involves the reaction of an appropriate indole derivative with a substituted pyrazole compound in the presence of a suitable catalyst. The resulting product is then further modified to introduce the azabicyclo ring system through a series of well-characterized chemical transformations.

In conclusion, 2-(4-fluorophenyl)pyrrolidinone, with its unique chemical structure and promising biological activities, represents a promising candidate for further development in the pharmaceutical industry. Ongoing research continues to explore its full therapeutic potential and optimize its properties for clinical applications.